netrin-2

• CAS No.: 158651-99-1
• Molecular Formula: C23H21F3N6O
• Synonyms: netrin-2

Description

Netrin-2 is a secreted, laminin-related axon guidance cue that is highly conserved in evolution and plays a critical role in directing cell and axon migration during nervous system development . This recombinant protein is bifunctional, capable of acting as either a chemoattractant or a chemorepellent for different neuronal cell types, a action mediated by specific receptor complexes . The attractive response is primarily mediated through receptors of the Deleted in Colorectal Cancer (DCC) family, while repulsion is mediated through UNC-5 homolog receptors, either alone or in combination with DCC . This Recombinant Chicken this compound protein consists of amino acids Ala16-Pro581 and includes a C-terminal 6-His tag . It is produced in a mouse myeloma cell line (NS0) and has a predicted molecular mass of 64 kDa, appearing at approximately 80 kDa on SDS-PAGE under reducing conditions . The protein is of high purity (>90%) and its activity has been verified by its binding ability to the UNC5H2 receptor . Beyond its fundamental role in guiding commissural axons and regulating neural circuit formation, this compound is also expressed in several mesodermally and endodermally derived tissues, including lung, gut, ovary, testes, and spleen, suggesting wider functions in organogenesis . Researchers can utilize this protein for various applications, including studying the molecular mechanisms of axon guidance, neuronal migration, and tissue morphogenesis. This product is For Research Use Only and is not intended for diagnostic or therapeutic procedures.

Molecular Architecture and Expression Dynamics of Netrin 2

Gene Structure and Transcriptional Regulation of Netrin-2

While detailed information specifically on the gene structure and transcriptional regulation of this compound is not extensively characterized in the current body of scientific literature, the broader understanding of the netrin gene family provides a foundational context. The expression of netrin genes is known to be tightly controlled during embryonic development to ensure precise guidance of migrating axons. In vertebrates, several netrin genes have been identified, each with distinct expression patterns that contribute to their specific functions. The regulation of their transcription is critical for establishing the concentration gradients necessary for their role as chemotropic cues.

Protein Domain Organization and Functional Motifs of this compound

The this compound protein, like other canonical netrins, possesses a conserved domain architecture that is fundamental to its function. This structure includes N-terminal domains with homology to laminin (B1169045) and a characteristic C-terminal domain.

Laminin-like N-terminal Domains (VI and V)

The N-terminal region of this compound is composed of two domains that share significant homology with the short arms of laminin chains: Domain VI and Domain V. nih.gov Domain VI is a globular domain located at the amino terminus. nih.gov Following Domain VI is Domain V, which is characterized by the presence of three epidermal growth factor (EGF)-like repeats. nih.govnih.gov These laminin-like domains are crucial for the interaction of netrins with their receptors, such as the DCC (Deleted in Colorectal Cancer) and UNC-5 families of proteins. nih.gov

Positively Charged C-terminal (NTR/C345C) Domain

At its carboxyl-terminus, this compound features a highly basic domain referred to as the NTR (Netrin) or C345C domain. nih.govkarger.com This domain is enriched in basic amino acids, conferring a positive charge. nih.gov The NTR module is approximately 130 residues long and is also found in a variety of other proteins, including complement proteins C3, C4, and C5, tissue inhibitors of metalloproteinases (TIMPs), and secreted frizzled-related proteins. ebi.ac.uk This domain is implicated in binding to the extracellular matrix, which can influence the protein's diffusion and the establishment of a guidance gradient.

Homology with Other Netrin Family Members and Laminins

Netrins are a family of laminin-related proteins. nih.govnih.gov Netrin-1 (B1177949), -2, and -3 are structurally related to the short arms of the laminin γ chains. nih.gov In contrast, another member of the family, netrin-4 (also known as β-netrin), shows greater homology to the laminin β chains. nih.govresearchgate.net The GPI-anchored netrins, netrin-G1 and netrin-G2, are more distantly related and have a different mechanism of membrane association. karger.com The homology of this compound to laminins underscores a shared evolutionary origin and a conservation of structural motifs involved in cell guidance and adhesion.

Table 1: Domain Organization of this compound

Domain	Characteristics	Known or Inferred Functions
Domain VI (Laminin-like)	Globular N-terminal domain	Receptor binding
Domain V (Laminin-like)	Contains three EGF-like repeats	Receptor binding

| NTR/C345C Domain | Positively charged C-terminal region | Extracellular matrix interaction, heparin binding |

Spatiotemporal Expression Patterns of this compound During Development

The expression of this compound is precisely regulated in both time and space during embryonic development, which is critical for its function in guiding axons to their correct targets. jneurosci.org

Expression in Vertebrate Neural Tissues (e.g., chick brain and spinal cord)

Studies in the embryonic chick have provided detailed insights into the expression pattern of this compound in the developing central nervous system. jneurosci.orgnih.gov In the spinal cord, this compound mRNA is expressed by neural epithelial cells in the ventral two-thirds, but it is notably absent from the floor plate at the ventral midline. jneurosci.orgresearchgate.netsdbonline.org This expression pattern is distinct from that of netrin-1, which is strongly expressed by the floor plate cells. jneurosci.orgnih.gov

Immunohistochemical analysis has shown that the distribution of this compound protein corresponds closely to its mRNA expression, suggesting that it may act as a short-range guidance cue, in contrast to the more diffusible, long-range gradient formed by netrin-1. jneurosci.org The expression of this compound has also been identified in chickens and fish. nih.gov In the developing chick midbrain, this compound expression is observed in the ventral part, with a domain that extends more dorsally compared to NETRIN-1. biorxiv.org

Table 2: Comparative Expression of Netrin-1 and this compound in Embryonic Chick Spinal Cord (Stage 17)

Gene	Location of mRNA Expression	Protein Distribution	Inferred Range of Action
Netrin-1	Floor plate	Diffuse gradient extending dorsally from the floor plate	Long-range

| This compound | Ventral two-thirds of the spinal cord (excluding the floor plate) | Associated with the cells expressing the mRNA | Short-range |

Expression in Non-Neural Tissues (e.g., lung, gut, ovary, testes, spleen in chick)

The expression of this compound in avian species, particularly the chick (Gallus gallus), has been predominantly studied within the context of nervous system development. researchgate.net In chickens, two primary netrin family members have been identified, chicken Netrin-1 (cNtn1) and chicken this compound (cNtn2). nih.gov The combined expression of these two is considered equivalent to that of Netrin-1 in mammals. nih.gov While extensive data on this compound's role in neurogenesis exists, information regarding its expression in non-neural tissues is less comprehensive.

Research has identified cNtn2 expression in the developing inner ear, a non-neural structure. Specifically, cNtn2 is present in the presumptive fusion plate during the morphogenesis of the semicircular canals. nih.gov Its expression is observed before the fusion plate forms, during the fusion process, and in the canal rim after fusion. nih.gov This suggests a role for this compound in the epithelial fusion events that are critical for the proper formation of the inner ear.

Despite the identification of this compound in this specific non-neural context, detailed expression profiles in other non-neural tissues of the chick, such as the lung, gut, ovary, testes, and spleen, are not extensively documented in the available scientific literature. While other netrins, like Netrin-1 and Netrin-4, have been shown to be involved in the development of organs like the lung in other vertebrates, specific data for chick this compound in these organs is lacking. wikipedia.orgnih.govnih.gov

Tissue	This compound Expression Status in Chick	Reference
Lung	Data not available in searched literature	N/A
Gut	Data not available in searched literature	N/A
Ovary	Data not available in searched literature	N/A
Testes	Data not available in searched literature	N/A
Spleen	Data not available in searched literature	N/A
Developing Inner Ear	Expressed in the presumptive fusion plate	nih.gov

Comparative Expression Profiles Across Model Organisms (e.g., zebrafish, planarians)

To understand the conserved and divergent roles of this compound, its expression has been characterized in various model organisms.

Zebrafish (Danio rerio)

In zebrafish, this compound exhibits a unique and dynamic expression pattern during embryonic development that is distinct from other netrins. The expression of zebrafish this compound commences during early somitogenesis, where its transcript is detected in the notochord and the developing somites. As development progresses, by late somitogenesis, this compound expression is observed in the fourth rhombomere of the hindbrain and subsequently in the otic vesicles. This specific spatiotemporal expression suggests that this compound plays a unique role in the development of these structures. Phylogenetically, zebrafish this compound is most similar to chick this compound, both in terms of sequence and expression profile.

Developmental Stage	Location of this compound Expression
Early Somitogenesis	Notochord, Developing Somites
Late Somitogenesis	Fourth Rhombomere, Hindbrain, Otic Vesicles

Planarians (Schmidtea mediterranea)

Freshwater planarians, known for their remarkable regenerative capabilities, possess homologs of netrin and its receptors. In Schmidtea mediterranea, two netrin homologs have been identified: Smed-netrin1 and Smed-netrin2. These two homologs display distinct expression patterns within the planarian central nervous system (CNS).

Smed-netrin2 is expressed in small cell clusters in the brain region posterior to the photoreceptors and along the ventral nerve cords. Research utilizing RNA interference (RNAi) has demonstrated that Smed-netrin2 is essential for the proper regeneration of the CNS. Furthermore, it is also required in intact, non-regenerating planarians to maintain the correct patterning and architecture of the nervous system. These findings indicate a crucial role for Smed-netrin2 not only in the formation of neural structures during regeneration but also in the continuous maintenance of the nervous system.

Planarian Netrin Homolog	Expression Pattern	Function
Smed-netrin1	Two rows of cells where the brain and ventral nerve cords overlap; cells near the lateral edges.	Not fully elucidated in the provided context.
Smed-netrin2	Small cell clusters in the brain region posterior to the photoreceptors and along the ventral nerve cords.	Required for proper CNS regeneration and maintenance of nervous system architecture.

Netrin 2 Receptor Interactions and Ligand Binding Mechanisms

Deleted in Colorectal Carcinoma (DCC) Receptor Family Interactions with Netrin-2

The Deleted in Colorectal Carcinoma (DCC) family of receptors, which includes DCC and Neogenin, are critical mediators of the attractive guidance cues elicited by netrins. karger.com While direct binding studies specifically with this compound are not as extensively documented as for Netrin-1 (B1177949), the conserved nature of these signaling pathways allows for well-founded inferences. Cells expressing DCC receptors on their surface are typically attracted to a source of netrin. bohrium.comwikipedia.org

The interaction between netrins and DCC is a multivalent binding event. Structural studies on Netrin-1 have revealed at least three distinct binding sites for DCC. bohrium.com This modular binding allows for the formation of higher-order receptor-ligand complexes on the cell surface, a crucial step in signal transduction. bohrium.com The binding of netrins to DCC is thought to induce the formation of DCC homodimers, which is the active state of the receptor, initiating a downstream signaling cascade that leads to cytoskeletal rearrangements and directed cell movement. nih.gov This attraction signal is also dependent on intracellular factors, such as elevated levels of cyclic AMP (cAMP). researchgate.net It is presumed that this compound interacts with DCC family receptors in a similar fashion to guide developing axons.

Receptor Family	Key Members	Primary Response to Netrins
DCC Family	DCC, Neogenin	Attraction
UNC-5 Family	UNC5A, UNC5B, UNC5C, UNC5D	Repulsion

Uncoordinated-5 (UNC-5) Receptor Family Interactions with this compound

The Uncoordinated-5 (UNC-5) family of receptors are the primary mediators of repulsive signaling in response to netrins. karger.comwikipedia.org In vertebrates, this family includes UNC5A, UNC5B, UNC5C, and UNC5D. nih.gov When a cell or growth cone expresses UNC-5 receptors, it will typically be repelled by a netrin gradient. wikipedia.org

The repulsive signal can be generated in two ways: either by this compound binding to UNC-5 homodimers or by its interaction with a pre-formed complex of DCC and UNC-5 receptors. nih.govnih.gov The co-expression of both DCC and UNC-5 receptors on the same cell can convert an attractive response to this compound into a repulsive one. researchgate.netnih.gov This conversion is a key mechanism for generating the diversity of guidance responses needed for the intricate wiring of the nervous system. The binding of netrins to the UNC-5 receptor initiates a distinct intracellular signaling pathway that ultimately leads to growth cone collapse and repulsion. wikipedia.org

Neogenin and Other Identified Receptors for this compound (e.g., DSCAM, Integrins)

Beyond the canonical DCC and UNC-5 families, other receptors have been identified that interact with netrins and are likely to play a role in mediating the functions of this compound.

Neogenin : A close homolog of DCC, Neogenin is also considered a primary receptor for netrins and is involved in attractive guidance. karger.comnih.gov In some cellular contexts, such as the developing mammary gland, the interaction between Netrin-1 and Neogenin has been shown to mediate cell adhesion rather than axon guidance, highlighting the functional versatility of these ligand-receptor pairs. wikipedia.org

Down's Syndrome Cell Adhesion Molecule (DSCAM) : DSCAM has been identified as another receptor for netrins. karger.comnih.gov In zebrafish, dscam is expressed in motoneurons that also express dcc, suggesting a cooperative role in responding to netrin signals. plos.org

Integrins : Netrins have been shown to bind to integrins, a large family of transmembrane receptors that mediate cell-matrix adhesion. karger.com For instance, Netrin-1 can bind to α3β1 and α6β4 integrins. biologists.com This interaction appears to be mediated by the C-terminal domain of the netrin protein. biologists.com These interactions can influence cell adhesion and migration, and may also modulate the signaling output of the canonical DCC and UNC-5 receptors. nih.gov

Structural Basis of this compound Receptor Binding and Complex Formation

The structural basis for netrin-receptor interactions, primarily elucidated through studies of Netrin-1 with DCC and Neogenin, reveals sophisticated mechanisms for signal initiation. Netrin-1 is an elongated, rigid molecule with two primary receptor-binding sites located at opposite ends. nih.gov This architecture prevents a single netrin molecule from binding to a single receptor molecule in a bivalent fashion. Instead, it acts as a molecular bridge, bringing together two separate receptor molecules. nih.gov

The interaction of Netrin-1 with its receptors leads to distinct complex architectures:

Netrin-1/Neogenin Complex : Forms a 2:2 heterotetramer. Two netrin molecules form a "head-to-head" dimer, which in turn brings together two Neogenin molecules. nih.govresearchgate.net

Netrin-1/DCC Complex : Forms a continuous, open-ended assembly of alternating ligand and receptor molecules (-DCC-netrin-DCC-netrin-). nih.govresearchgate.net

These different structural assemblies are thought to arise from subtle differences between the receptors, such as the length of the linker region between certain domains, and are proposed to lead to diverse signaling outcomes. nih.gov Given the structural conservation of secreted netrins, it is highly probable that this compound induces receptor clustering and signaling complex formation through a similar structural mechanism. The formation of these large, multimeric complexes on the cell surface is a critical step in amplifying the guidance signal and initiating the appropriate intracellular response. nih.gov

Dual Action of this compound: Attraction and Repulsion Signaling Determinants

The ability of this compound to function as both a chemoattractant and a chemorepellent is fundamental to its role in developmental patterning. nih.gov This dual action is not an intrinsic property of the this compound molecule itself, but rather is determined by the receptor complement of the responding cell. karger.comresearchgate.net

The key determinants of the signaling outcome are summarized below:

Receptor Configuration	Cellular Response	Signaling Principle
DCC Homodimers	Attraction	Binding of this compound induces DCC clustering, leading to the activation of intracellular signaling cascades involving Rho family GTPases (Cdc42 and Rac1), which promote cytoskeletal polymerization and attractive turning. nih.govresearchgate.net
UNC-5 Homodimers or DCC/UNC-5 Heterodimers	Repulsion	This compound binding to UNC-5-containing receptor complexes initiates a repulsive signaling pathway. The presence of UNC-5 converts the attractive signal from DCC into a repulsive one. researchgate.netnih.gov

Furthermore, the cellular response can be modulated by the levels of intracellular second messengers. For example, the ratio of cyclic AMP (cAMP) to cyclic GMP (cGMP) has been shown to act as a molecular switch that can convert a repulsive netrin signal into an attractive one. nih.gov This interplay between receptor expression and the intracellular state of the neuron allows for a highly plastic and context-dependent response to the this compound guidance cue.

Intracellular Signaling Cascades Mediated by Netrin 2 Receptors

Cyclic Nucleotide (cAMP/cGMP) Dependent Signaling Pathways

Netrin signaling, including that mediated by netrin-2, often involves a delicate balance between cyclic adenosine (B11128) monophosphate (cAMP) and cyclic guanosine (B1672433) monophosphate (cGMP) to dictate cellular responses, particularly in axon guidance nih.govwikipedia.orgfrontiersin.orgreactome.org. The ratio of intracellular cAMP to cGMP is critical in determining whether a growth cone exhibits attraction or repulsion towards a netrin source nih.govwikipedia.org.

In general, netrin-induced attraction is associated with an increase in the cAMP/cGMP ratio. Activation of DCC receptors, in the absence of UNC5 co-receptors, can trigger a cAMP-dependent signaling pathway qiagen.com. Conversely, when netrin interacts with DCC-UNC5 co-receptor complexes, it can activate cGMP signaling, which typically leads to a decrease in the cAMP/cGMP ratio and can result in growth cone repulsion wikipedia.orgqiagen.com. These cyclic nucleotides regulate downstream protein kinases, such as cAMP-dependent protein kinase (PKA) and cGMP-dependent protein kinase (PKG), which in turn phosphorylate various effector proteins to modulate cytoskeletal dynamics and growth cone steering sdbonline.orgwikipedia.org. While these specific mechanisms are primarily detailed for netrin-1 (B1177949), the shared receptor usage and functional outcomes (axon attraction) suggest analogous cyclic nucleotide involvement in this compound signaling sdbonline.orgnih.gov.

Calcium Flux and Downstream Effectors

Intracellular calcium (Ca²⁺) flux is a fundamental and rapid signaling event in response to netrin binding, influencing axon guidance and cellular motility nih.govwikipedia.orgfrontiersin.orgreactome.orgfrontiersin.org. Netrin-induced attraction is often correlated with an increase in intracellular Ca²⁺ levels, resulting from both release from intracellular stores (e.g., endoplasmic reticulum via ryanodine (B192298) receptors) and influx through plasma membrane channels, such as L-type Ca²⁺ channels and Transient Receptor Potential Channels (TRPCs) nih.govwikipedia.orgfrontiersin.orgreactome.orgfrontiersin.org. This increase in Ca²⁺ can activate Ca²⁺-dependent adenylate cyclases, potentially linking calcium signaling to cAMP production sdbonline.org.

The precise spatiotemporal dynamics of Ca²⁺ transients are crucial, with different patterns influencing attractive versus repulsive responses frontiersin.orgfrontiersin.org. For instance, a Ca²⁺ influx blockade can switch netrin-1 attraction to repulsion frontiersin.org. Downstream of calcium flux, effectors like calcineurin (CaN) and Ca²⁺/calmodulin-dependent protein kinase II (CaMKII) are activated frontiersin.orgmdpi.com. Calcineurin, a serine/threonine phosphatase, dephosphorylates nuclear factor of activated T-cells (NFAT) proteins, leading to their nuclear translocation and activation of gene transcription involved in axon outgrowth sdbonline.orgwikipedia.orgnih.gov. Given this compound's established role in axon guidance, it is highly probable that it also mediates Ca²⁺ flux and utilizes similar downstream effectors to orchestrate cellular responses.

RhoA/Rac GTPase Activation and Cytoskeletal Remodeling

Small GTPases of the Rho family, including RhoA, Rac1, and Cdc42, are pivotal regulators of the actin cytoskeleton and are essential for mediating netrin-induced changes in cell shape, migration, and axon outgrowth wikipedia.orgfrontiersin.orgmdpi.comtandfonline.comnih.govbiologists.com. These GTPases act as molecular switches, cycling between active (GTP-bound) and inactive (GDP-bound) states, controlled by guanine (B1146940) nucleotide exchange factors (GEFs) and GTPase-activating proteins (GAPs) mdpi.comnih.gov.

Netrin binding to its receptors can activate Rac1 and Cdc42, promoting the formation of filopodia and lamellipodia, which are crucial for growth cone extension and spreading wikipedia.orgfrontiersin.orgnih.govbiologists.com. For example, netrin-1 has been shown to activate Rac1 through GEFs like DOCK180 and Trio, and Cdc42 through Tiam-1 frontiersin.orgnih.gov. The regulation of RhoA by netrins can be more complex and context-dependent; while some studies suggest netrin-1 can decrease RhoA activity to promote outgrowth, others indicate RhoA activation leading to Rho kinase (ROCK) activity and cytoskeletal changes wikipedia.orgfrontiersin.orgbiologists.com. The coordinated activity of these GTPases drives the dynamic remodeling of the actin and microtubule cytoskeletons, facilitating the directional growth and turning of axons in response to netrin cues frontiersin.orgmdpi.com. Although specific studies on this compound's direct activation of each Rho GTPase are limited in the provided results, its function in axon guidance strongly implies its engagement with these fundamental cytoskeletal regulatory pathways.

Kinase Activation and Phosphorylation Events (e.g., FAK, Src, PI3K-AKT, ERK-MAPK)

Netrin receptor activation triggers a cascade of kinase phosphorylation events that are critical for downstream signaling and cellular responses. Recombinant this compound has been directly shown to activate Focal Adhesion Kinase (FAK) and Extracellular Signal-Regulated Kinase (ERK) in cultured myoblasts, in a manner dependent on Neogenin and Cdo (Cell Adhesion Molecule-related Downregulated by Oncogenes) molbiolcell.org. This direct evidence highlights this compound's ability to initiate these significant signaling pathways.

Beyond this compound specific findings, broader netrin signaling (often referring to netrin-1) is known to activate a range of kinases:

FAK and Src : Netrin binding to DCC receptors leads to tyrosine phosphorylation and activation of FAK and Src family kinases (SFKs) sdbonline.orgnih.govwikipedia.orgspandidos-publications.comnih.gov. FAK, through autophosphorylation, creates binding sites for Src, leading to further phosphorylation of FAK and other focal adhesion proteins nih.govimrpress.com. This FAK-Src complex is crucial for regulating cell survival, proliferation, and motility imrpress.com.

PI3K-AKT : Netrin signaling can activate the Phosphatidylinositol 3-kinase (PI3K)-AKT pathway imrpress.comnih.gov. This pathway is well-known for its roles in cell survival, proliferation, and migration, often preventing apoptosis imrpress.comnih.gov.

ERK-MAPK : Netrin-1 treatment of neurons leads to DCC-dependent activation of ERK mitogen-activated protein kinase (MAPK), and inhibition of ERK signaling can block neurite outgrowth and growth cone turning molbiolcell.orgbiologists.comelifesciences.org. The activation of ERK1/2 (MAPK3 and MAPK1) can result in the activation of specific transcription factors like ELK1 biologists.com.

The table below summarizes key kinase activations in netrin signaling, with specific notation for this compound where direct evidence was found:

Kinase/Pathway	Activation by Netrin (General/Netrin-1)	Direct Evidence for this compound	Downstream Effects	Relevant Citations
FAK	Activated by netrin-1/DCC sdbonline.orgwikipedia.orgnih.gov	Yes molbiolcell.org	Cell survival, proliferation, motility, axon guidance molbiolcell.orgimrpress.com	sdbonline.orgwikipedia.orgmolbiolcell.orgspandidos-publications.comnih.govimrpress.com
Src	Activated by netrin-1/DCC sdbonline.orgwikipedia.orgnih.gov	Implied via FAK-Src interaction, but not directly shown for this compound spandidos-publications.com	Cell survival, proliferation, motility imrpress.com	sdbonline.orgwikipedia.orgspandidos-publications.comnih.govimrpress.com
PI3K-AKT	Activated by netrins imrpress.comnih.gov	Not directly shown for this compound	Cell survival, proliferation, migration, anti-apoptosis imrpress.comnih.gov	imrpress.comnih.gov
ERK-MAPK	Activated by netrin-1/DCC molbiolcell.orgbiologists.comelifesciences.org	Yes molbiolcell.org	Neurite outgrowth, growth cone turning, transcription factor activation molbiolcell.orgbiologists.comelifesciences.org	molbiolcell.orgbiologists.comelifesciences.org

Hippo/MST1 Pathway and YAP Regulation by this compound Signaling

The Hippo signaling pathway, with its core kinases MST1/2 (mammalian STE20-like protein kinase 1/2) and LATS1/2 (large tumor suppressor kinase 1/2), plays a critical role in regulating organ size, cell proliferation, differentiation, and apoptosis pnas.orgpfmjournal.orgnih.govnih.gov. Yes-associated protein (YAP) is a major downstream effector and transcriptional coactivator in this pathway nih.govmendeley.com.

Research primarily on Netrin-1 indicates a regulatory role in the Hippo/MST1/YAP pathway. Netrin-1 can up-regulate YAP expression and enhance its stability, leading to increased nuclear YAP levels and promoting cancer cell proliferation and migration nih.govmendeley.com. This effect can occur through Netrin-1's interaction with its receptors, DCC and UNC5B nih.govmendeley.com. Conversely, Netrin-1 deficiency can activate MST1, which then phosphorylates the netrin receptor UNC5B, promoting apoptotic activation and cell loss in some contexts pnas.orgpfmjournal.orgnih.gov. Netrin-1 has been shown to induce YAP levels by inhibiting the Hippo/MST1 pathway, thereby promoting cell survival pfmjournal.org. While these findings establish a clear link between netrin signaling (specifically netrin-1) and the Hippo/MST1/YAP pathway, direct evidence for this compound's specific involvement in regulating this pathway was not found in the provided search results.

Other Downstream Effectors and Adaptor Protein Interactions (e.g., MAP1B, NFATc4)

Beyond the major signaling cascades, netrin receptors interact with various adaptor proteins and activate other downstream effectors crucial for their diverse functions.

Microtubule-Associated Protein 1B (MAP1B) : MAP1B is a neuron-specific microtubule-associated protein involved in the crosstalk between microtubules and actin filaments, critical for neuronal migration and axonal guidance sdbonline.orgnih.govjneurosci.org. Netrin-1 has been shown to regulate MAP1B phosphorylation, which controls its activity, in a signaling pathway that depends on kinases such as GSK3 and CDK5 sdbonline.orgnih.gov. The lack of MAP1B impairs netrin-1-mediated chemoattraction in vitro and in vivo, indicating MAP1B as a downstream effector in the netrin-1 signaling pathway sdbonline.orgnih.gov.

Nuclear Factor of Activated T-cells (NFATc4) : NFAT proteins are transcription factors that integrate extracellular signals, often involving calcium, to regulate gene expression sdbonline.orgwikipedia.orgnih.gov. Neurotrophins and netrins stimulate calcineurin-dependent nuclear localization of NFATc4 and activation of NFAT-mediated gene transcription in cultured primary neurons sdbonline.orgwikipedia.orgnih.gov. This calcineurin/NFAT signaling is required for efficient axonal outgrowth stimulated by growth factors like netrins sdbonline.orgnih.gov.

These interactions highlight the intricate network of intracellular components that translate netrin-receptor binding into specific cellular behaviors. While these detailed mechanisms are primarily established for netrin-1, the conserved nature of netrin receptors and their roles in axon guidance suggest that this compound likely engages similar, if not identical, downstream effectors and adaptor proteins to exert its biological functions.

Cellular and Developmental Functions of Netrin 2

Regulation of Axon Guidance and Neuronal Pathfinding by Netrin-2

Chemotaxis and Haptotaxis Mechanisms

This compound, similar to other netrins, guides axons through two primary mechanisms: chemotaxis and haptotaxis. rndsystems.combio-techne.comdaneshyari.comebi.ac.uk

Chemotaxis : This mechanism involves the response of axons to a long-range gradient of diffusible netrin. Axons sense the netrin concentration in their immediate environment to determine their direction of travel, either towards or away from the netrin source. Early research primarily characterized netrins as chemotactic cues, with secreted forms establishing gradients that attract axons. rndsystems.combio-techne.comdaneshyari.comebi.ac.uk

Haptotaxis : In contrast, haptotactic migration relies on local, contact-dependent interactions between the axonal growth cone and an anchored netrin ligand. This mechanism does not depend on a long-distance gradient but rather on local adhesion. Experiments in Drosophila have shown that tethering netrin to the cell membrane is sufficient to drive commissural axon orientation and midline crossing, supporting a haptotactic role. rndsystems.combio-techne.comdaneshyari.com

The endogenous distribution of netrin orthologs, such as UNC-6 in C. elegans, supports the operation of both chemotactic and haptotactic mechanisms. rndsystems.combio-techne.comdaneshyari.com In the vertebrate spinal cord, commissural axons have been observed to utilize both modes of netrin-mediated guidance for proper ventral tract establishment. rndsystems.com Haptotactic growth cone adhesion is fundamental to growth cone migrations and involves the DCC receptor forming connections with the actin cytoskeleton. rndsystems.com

Axon Branching, Innervation, and Synaptogenesis

This compound, as part of the netrin family, contributes to the regulation of axon branching, innervation, and synaptogenesis, which are critical for establishing precise neuronal connections. uni-freiburg.denih.gov Secreted netrins are known to regulate axon branching, a process that often occurs once an axon reaches its target. nih.gov

Research on Netrin-1 (B1177949), which shares high sequence identity with this compound, demonstrates that it promotes de novo axon branch formation. This occurs through the rapid induction of Ca²⁺ transients, polymerization of F-actin, and the formation of filopodial protrusions that can develop into branch points. nih.gov Crucially, inhibiting the netrin-mediated Ca²⁺ signaling pathway disrupts axon branch formation, underscoring the importance of this intracellular event. nih.gov Netrin-1 also increases the density of filopodia along axons, which are dynamic structures essential for exploring the environment and initiating new branches.

Furthermore, netrins play a significant role in synaptogenesis, the formation of synapses between neurons. uni-freiburg.denih.gov In Caenorhabditis elegans, the netrin ortholog UNC-6 regulates synaptogenesis by organizing the subcellular distribution of presynaptic proteins. nih.gov In vertebrates, such as Xenopus, the application of Netrin-1 protein to the optic tectum has been shown to increase retinal ganglion cell axon branching and the formation of additional presynaptic puncta, a process dependent on the DCC receptor. nih.gov During mammalian cortical development, Netrin-1 and its receptor DCC are widely expressed by neurons during the period of peak synapse formation and are enriched at synapses, suggesting a conserved synaptogenic function.

Control of Neuronal Migration and Cellular Adhesion by this compound

Beyond axon guidance, this compound and its family members are integral to controlling neuronal migration and cellular adhesion, both within and outside the nervous system. mrc.ac.ukwikipedia.orgnih.gov Netrins and their receptors are expressed in various non-neural tissues, where they mediate cell adhesion and tissue morphogenesis. wikipedia.orgnih.gov

This compound contributes to cell adhesion, a fundamental process for tissue organization and cell positioning. mrc.ac.uk The netrin signaling pathway, in general, plays a broad role in cell migration and adhesion. Netrin proteins can elicit both attractive and repulsive signals depending on the specific receptors they bind, and these interactions are crucial for guiding cell migration. For instance, Netrin-1's binding to integrins, such as α6β4 and α3β1, contributes to cell adhesion and the migration of non-neuronal cells, including pancreatic epithelial cells and mesenchymal stem cells. uni-freiburg.de Netrins are also known to modulate integrin function, and growth cones integrate both guidance and adhesive cues from their environment to navigate effectively. The ability of netrins to regulate the polarity of the migratory or invasive front of cells is also a key aspect of their function in cell migration.

Role of this compound in Organogenesis and Tissue Morphogenesis

This compound, along with other netrins, significantly influences organogenesis and tissue morphogenesis by directing cell migration and mediating cell-cell adhesion outside the central nervous system. uni-freiburg.declinisciences.comwikipedia.orgnih.govharvard.edubio-techne.com Netrin is recognized as a chemotactic factor that orchestrates tissue morphogenesis in a wide array of developmental events. clinisciences.com The netrin signaling pathway is essential for controlling the development of complex tubular organs.

This compound expression has been specifically observed at various stages in several mesodermally and endodermally derived tissues, highlighting its broad developmental involvement. mrc.ac.uk

Contributions to Lung and Gut Development

This compound is expressed in the developing lung and gut, suggesting its direct involvement in the morphogenesis of these vital organs. mrc.ac.uk Netrins, such as Netrin-1 and Netrin-3, along with their receptors (DCC and the adenosine (B11128) A2b receptor), are implicated in the migration of neural crest cells (NCC) from the gut into the developing pancreas. Furthermore, vagal sensory axons in the gut respond to chemoattractive netrin signaling cues, indicating a role in the innervation of the gastrointestinal tract. In the context of lung development, Netrin-1 and Netrin-4 are expressed by the epithelial cells in the stalk area of the developing lung bud. Netrin signaling is also known to control the branching morphogenesis of the lung, a process critical for the formation of the complex airway tree.

Influence on Gonadal and Splenic Morphogenesis

The expression of this compound has been observed in the ovary, testes, and spleen at various developmental stages. mrc.ac.uk This suggests a role for this compound in the morphogenesis of these gonadal and splenic tissues. In Caenorhabditis elegans, the netrin ortholog UNC-6 is essential for the migration and guidance of distal tip cells (DTCs), which are specialized leader cells that guide the elongation of the gonad during larval stages. This conserved role in gonadal development in invertebrates points to a potential analogous function for this compound in vertebrate gonadal morphogenesis.

This compound Expression in Developing Tissues

Tissue/Organ	Developmental Stage/Context	Reference
Brain	Embryonic day 6 through adult chick	mrc.ac.uk
Spinal Cord	Embryonic day 6 through adult chick	mrc.ac.uk
Lung	Various stages, developing lung bud epithelium	mrc.ac.uk
Gut	Various stages	mrc.ac.uk
Ovary	Various stages	mrc.ac.uk
Testes	Various stages	mrc.ac.uk
Spleen	Various stages	mrc.ac.uk

Compound Names and PubChem CIDs

Regulation of Myogenesis and Myotube Formation

This compound plays a significant role in the regulation of myogenesis, the process of muscle tissue formation, and the subsequent development of myotubes. Studies have demonstrated that recombinant chicken this compound, which is structurally related to mammalian netrin-3, can enhance myotube formation in C2C12 myoblasts. This promyogenic effect is associated with the activation of key signaling molecules such as focal adhesion kinase (FAK) and extracellular signal–regulated kinase (ERK) in primary myoblasts molbiolcell.orgmolbiolcell.orgresearchgate.netbiologists.comuniprot.org.

The signaling pathway initiated by this compound in myogenesis is notably dependent on the cell surface molecule Neogenin and its coreceptor Cdo (Cell Adhesion Molecule-related Down-regulated by Oncogenes). Myoblasts express netrin-3 and neogenin, and these proteins collectively stimulate myotube formation and enhance transcription dependent on myogenic basic helix-loop-helix (bHLH) and nuclear factor of activated T cells (NFAT) proteins molbiolcell.orguniprot.org. Neogenin forms cis complexes with Cdo, and myoblasts lacking Cdo exhibit defects in their response to recombinant netrin molbiolcell.orguniprot.org.

Further research indicates that this compound, through its interaction with Cdo, activates ERK1/2, a crucial step for the promyogenic function of Stromal interaction molecule 1 (Stim1). This activation leads to the phosphorylation of Stim1 at serine 575, which is essential for promoting myoblast differentiation molbiolcell.org. Treatment of C2C12 cells with this compound has been observed to result in the formation of larger myotubes with an increased number of nuclei per myotube. Additionally, this compound treatment leads to a significant increase in the expression of Troponin T (TnT), although levels of other muscle-specific proteins such as MyoD, myogenin, and Myosin Heavy Chain (MHC) remain largely unchanged researchgate.net.

The involvement of this compound in myogenesis highlights its function beyond neural guidance, positioning it as an important extracellular factor regulating skeletal muscle differentiation.

Table 1: Key Molecular Interactions and Outcomes in this compound Mediated Myogenesis

Molecule/Complex	Role/Interaction	Outcome in Myogenesis	Source
This compound	Ligand	Enhances myotube formation; Activates FAK and ERK.	molbiolcell.orgmolbiolcell.orgresearchgate.netbiologists.comuniprot.org
Neogenin/Cdo	Receptor/Coreceptor complex	Required for this compound signaling; Cdo-deficient myoblasts show defective response.	molbiolcell.orguniprot.org
ERK1/2	Downstream kinase	Activated by this compound/Cdo; Critical for Stim1 phosphorylation.	molbiolcell.org
Stim1	Internal calcium sensor	Phosphorylation at serine 575 by ERK promotes myoblast differentiation.	molbiolcell.org
NFATc3	Transcription factor	Activation promoted by this compound/Cdo signaling.	molbiolcell.orguniprot.org
Myotube Formation	Cellular process	Increased size and number of nuclei per myotube.	researchgate.net
Troponin T (TnT)	Muscle-specific protein	Enhanced expression upon this compound treatment.	researchgate.net

Involvement in Mammary Gland Development

While netrins, as a family, have been implicated in the development of various tissues outside the nervous system, including the mammary gland, specific detailed research findings focusing solely on the direct involvement and mechanisms of this compound in mammary gland development are not prominently featured in the provided search results. The literature largely discusses the roles of netrin-1 and its receptor neogenin in maintaining the structural integrity of terminal end buds (TEBs) and mediating adhesive interactions between luminal and cap cells during mammary gland morphogenesis pnas.orgtandfonline.comresearchgate.netbiologists.comkarger.com. The precise and distinct contribution of this compound to mammary gland development remains an area requiring further specific investigation.

Angiogenesis and Vascular Network Formation Mediated by this compound Pathways

The netrin family, encompassing netrin-1, this compound, and netrin-4, are recognized as secreted proteins involved in angiogenesis and the formation of vascular networks pnas.orgvascularcell.commdpi.com. However, the majority of detailed research findings on netrin-mediated angiogenesis and vascular patterning primarily focus on netrin-1 and netrin-4 pnas.orgtandfonline.comvascularcell.commdpi.comahajournals.orgpnas.orgnih.gov. Netrin-1, for instance, has been identified as a potent vascular mitogen that stimulates the proliferation and adhesion of endothelial and vascular smooth muscle cells in vitro, and promotes blood vessel growth in vivo pnas.orgahajournals.org. It induces angiogenesis through a mechanism involving the Deleted in Colorectal Carcinoma (DCC) receptor and an ERK1/2-eNOS feed-forward pathway, leading to increased nitric oxide (NO) production pnas.orgnih.gov.

Despite this compound being a component of the netrin system, specific research detailing its direct role, mechanisms, or pathways in mediating angiogenesis and vascular network formation is not explicitly provided in the current search results. Therefore, the distinct contributions of this compound to these processes are not clearly defined in the available literature.

This compound in Central Nervous System Regeneration and Architecture Maintenance (e.g., planarian models)

This compound plays a crucial role in the regeneration and maintenance of the central nervous system (CNS) architecture, particularly highlighted in studies using freshwater planarians, such as Schmidtea mediterranea. These organisms serve as valuable models for studying neural regeneration due to their remarkable ability to regenerate a functional CNS from nearly any part of their body nih.govbiologists.comsdbonline.orgresearchgate.net.

Research on planarian homologs has characterized Smed-netrin2 and Smed-netR (a netrin receptor). RNA interference (RNAi) analyses have demonstrated that both Smed-netrin2 and Smed-netR are essential for proper CNS regeneration in planarians nih.govbiologists.comsdbonline.orgresearchgate.net. Furthermore, Smed-netR is believed to mediate the cellular response to Smed-netrin2 nih.govbiologists.comresearchgate.net.

Beyond regeneration, Smed-netrin2 and Smed-netR are also required in intact planarians to maintain the correct patterning of the CNS nih.govbiologists.comsdbonline.orgresearchgate.netnih.gov. This suggests that guidance cues, including this compound, are not only vital for the initial wiring during development and regeneration but also for the ongoing maintenance of neural architecture in adult organisms nih.govbiologists.comsdbonline.orgresearchgate.net. These genes also contribute to the accurate targeting of photoreceptor axons to the brain's visual center biologists.comresearchgate.net. The observed morphological defects following the knockdown of Smed-netR and Smed-netrin2 through RNAi correlate with behavioral abnormalities in planarians, underscoring the functional significance of these molecules in neural integrity biologists.comresearchgate.net.

Table 2: Role of this compound in Planarian CNS Regeneration and Maintenance

Organism/Gene	Function in CNS	Key Findings	Source
Schmidtea mediterranea (Smed-netrin2)	CNS Regeneration	Required for proper regeneration of the CNS.	nih.govbiologists.comsdbonline.orgresearchgate.net
Schmidtea mediterranea (Smed-netrin2)	CNS Architecture Maintenance	Essential for maintaining proper patterning of the CNS in intact animals.	nih.govbiologists.comsdbonline.orgresearchgate.netnih.gov
Schmidtea mediterranea (Smed-netrin2)	Axon Guidance	Plays a role in targeting photoreceptor axons to the brain visual center.	biologists.comresearchgate.net
Schmidtea mediterranea (Smed-netR)	Receptor for Smed-netrin2	Mediates the cellular response to Smed-netrin2; also required for CNS regeneration and maintenance.	nih.govbiologists.comresearchgate.net
Smed-netrin2 & Smed-netR RNAi	Functional Impact	Leads to morphological defects and behavioral abnormalities.	biologists.comresearchgate.net

Mechanistic Insights into Netrin 2 Involvement in Disease Models

Neurodevelopmental Abnormalities in Model Systems Related to Netrin-2 Dysregulation

While netrin family proteins are crucial for neural development, with dysregulation linked to various neurodevelopmental disorders, specific research on this compound's involvement in neurodevelopmental abnormalities in mammalian model systems is not extensively documented sdbonline.orgfrontiersin.orgfrontiersin.orgsdbonline.orgrndsystems.com. Most studies in this domain focus on other netrin family members, such as Netrin-G2 (NTNG2), which has been associated with neurodevelopmental disorders characterized by global developmental delay, intellectual disability, and behavioral abnormalities in humans genecards.orgnih.govresearchgate.netnih.gov. However, this refers to Netrin-G2, a distinct membrane-anchored protein, not the secreted this compound. This compound itself has been identified in the context of axon guidance in non-mammalian species, where it contributes to neural architecture and regeneration, as observed in planarians sdbonline.org. Its role in the precise mechanisms underlying neurodevelopmental defects in mammalian systems due to its dysregulation remains largely unexplored.

Roles in Neurodegenerative Processes in in vitro and Animal Models (e.g., Parkinson's Disease, Alzheimer's Disease)

The involvement of netrin family members in neurodegenerative processes, including diseases like Parkinson's Disease (PD) and Alzheimer's Disease (AD), has been a subject of increasing interest researchgate.netpfmjournal.orgalchemab.com. However, current research predominantly implicates Netrin-1 (B1177949) and its receptors in these conditions. For instance, diminished Netrin-1 levels have been observed to exacerbate pathological progression in animal models of AD and PD, with potential similar alterations in humans researchgate.netpfmjournal.orgalchemab.com. Netrin-1 has been shown to improve memory impairment and alleviate AD pathology in rat models by inhibiting caspase activation and enhancing neuronal survival researchgate.net. Similarly, reduced plasma Netrin-1 levels correlate with disease severity in PD patients and animal models pfmjournal.org. Despite the comprehensive studies on Netrin-1, specific mechanistic contributions of this compound to neurodegenerative processes in mammalian in vitro or animal models of diseases such as Parkinson's or Alzheimer's are not established in the available literature.

Mechanistic Contributions to Oncogenesis and Tumor Cell Behavior in Preclinical Models

Research into the mechanistic contributions of netrins to oncogenesis and tumor cell behavior in preclinical models has primarily focused on Netrin-1 and, to a lesser extent, Netrin-4 and Netrin-G1 researchgate.netembopress.orgembopress.orgoup.compnas.org. Netrin-1 is frequently overexpressed in various aggressive cancers, where it acts as an anti-apoptotic ligand for dependence receptors like Deleted in Colorectal Carcinoma (DCC) and UNC5 family members, thereby promoting cancer progression by inhibiting cell death pnas.org. It influences cancer cell proliferation, migration, and invasion through pathways such as the Hippo-YAP, PI3K/Akt, and ERK/MAPK signaling cascades pnas.org. Netrin-4 has been reported to inhibit proliferation, migration, and invasion in breast cancer cells atsjournals.org. Netrin-G1 has been identified as a promoter of pancreatic tumorigenesis oup.com. However, specific mechanistic contributions of this compound to oncogenesis or tumor cell behavior in mammalian preclinical models are not described in the current body of research.

Regulation of Apoptosis and Cell Survival Pathways

The regulation of apoptosis and cell survival pathways by netrins is a well-documented area, predominantly concerning Netrin-1 pnas.orgwikipedia.orgpnas.orgfrontiersin.orgspandidos-publications.com. Netrin-1 acts as a survival factor, inhibiting apoptosis in cells that express its dependence receptors, such as DCC and UNC5, when these receptors are occupied by Netrin-1 pnas.orgwikipedia.orgpnas.org. This anti-apoptotic function is crucial in various physiological and pathological contexts, including cancer progression pnas.orgwikipedia.org. For instance, Netrin-1 has been shown to prevent apoptosis in rat primary cortical neurons via the DCC/ERK pathway and to reduce apoptosis in endothelial progenitor cells under hypoxic conditions frontiersin.orgspandidos-publications.com. Despite the critical roles of other netrins in regulating cell fate, specific studies detailing this compound's direct involvement in the regulation of apoptosis and cell survival pathways in mammalian disease models are not available.

Influence on Cell Migration and Invasion

The influence of netrins on cell migration and invasion is a hallmark function of this protein family, particularly in developmental processes and cancer frontiersin.orgresearchgate.netpnas.orgbiologists.comnih.govaai.org. Netrin-1, for example, promotes the motility and invasiveness of various epithelial cancer cell types and is involved in axon guidance and cell migration during neural development pnas.orgnih.govaai.org. Netrin-4 has been shown to inhibit migration and invasion in breast cancer cells atsjournals.org. While netrins generally play significant roles in guiding cell movements, there is no specific information on this compound's direct influence on cell migration and invasion in mammalian disease models.

Immunomodulatory Roles and Inflammation in Animal Models

Netrin family proteins, especially Netrin-1, have emerged as important immunomodulatory molecules with roles in inflammation researchgate.netoup.comatsjournals.orgaai.orgfrontiersin.orgmdpi.comnih.govjcu.edu.au. Netrin-1 has been shown to dampen acute and chronic inflammation in various animal models by limiting leukocyte infiltration and suppressing cytokine production embopress.orgoup.comaai.orgmdpi.com. For example, Netrin-1 mitigates pulmonary inflammation during acute lung injury and attenuates experimental colitis by limiting neutrophil trafficking oup.comatsjournals.orgmdpi.com. Some studies have also identified "netrin domain-containing proteins" secreted by human hookworms that protect against intestinal inflammation in mouse models, demonstrating immunomodulatory properties biologists.comjcu.edu.au. However, these studies refer to "netrin domain-containing proteins" generally or specifically to Netrin-1, without identifying this compound as the active compound in these mammalian immunomodulatory contexts. Therefore, direct evidence for this compound's immunomodulatory roles and involvement in inflammation in mammalian animal models is currently lacking.

Regulation of Leukocyte Trafficking

The regulation of leukocyte trafficking is a critical aspect of the immune response, and Netrin-1 has been identified as a key modulator in this process researchgate.netoup.comatsjournals.orgaai.orgmdpi.comnih.gov. Netrin-1 controls the trafficking of leukocytes, including granulocytes, monocytes, and neutrophils, from the vascular space into sites of acute inflammation, thereby dampening inflammatory responses researchgate.netatsjournals.orgmdpi.com. It has been shown to reduce monocyte and neutrophil infiltration in models of renal ischemia-reperfusion injury and to mitigate lymphocyte trafficking into inflamed lungs aai.orgmdpi.com. While the broader netrin family influences leukocyte movement, specific research on this compound's role in regulating leukocyte trafficking in mammalian models is not available.

Impact on Inflammatory Cytokine Responses

Current research predominantly investigates the role of Netrin-1 in modulating inflammatory cytokine responses. Studies have shown Netrin-1's capacity to influence inflammatory cascades, including the reduction of pro-inflammatory cytokines such as TNF-α and the increase of anti-inflammatory mediators like IL-10 americanelements.com. Netrin-1 has been observed to suppress the production of various inflammatory cytokines and chemokines, including IL-1β, IL-6, IL-17, and IFN-γ, in different cellular contexts, often through mechanisms involving COX-2 and NFκB pathways uni.lusscmaterials.comuspto.govuniroma2.itguidetoimmunopharmacology.org.

Participation in Skeletal Tissue Homeostasis and Disease Models (e.g., osteoporosis, arthritis)

This compound plays a role in skeletal tissue homeostasis, particularly in the context of muscle development and maintenance. Recombinant this compound has been shown to activate key signaling molecules, Focal Adhesion Kinase (FAK) and Extracellular Signal-regulated Kinase (ERK), in cultured myoblasts. This activation is dependent on the presence of its receptors, Neogenin and Cdo (also known as Cdon). This netrin-neogenin signaling pathway is recognized as an important extracellular cue regulating myogenic differentiation and myofiber size wikipedia.org.

The involvement of this compound in specific skeletal diseases like osteoporosis and arthritis, however, is less directly documented compared to other netrin family members. For instance, Netrin-1 and Netrin-4 have been implicated in the pathogenesis of skeletal diseases, including osteoporosis and arthritis, with studies exploring their prophylactic potential against pathogenic bone degradation americanelements.comuni.lueasychem.orgnih.gov. While the broader netrin family is acknowledged for its involvement in bone homeostasis, direct, detailed research findings specifically on this compound's participation in the etiopathogenesis or treatment of osteoporosis and arthritis are limited in the current literature.

Detailed Research Findings on this compound in Skeletal Tissue Homeostasis

Recombinant chicken this compound has been demonstrated to promote myotube formation in C2C12 myoblasts in a Neogenin-dependent manner wikipedia.org. This process involves the activation of FAK and ERK, critical kinases known to be involved in myotube formation. The signaling through the Netrin-Neogenin pathway is crucial for regulating myogenic differentiation and the ultimate size of myofibers.

Table 1: Impact of Recombinant this compound on Signaling Pathways in Myoblasts

Signaling Molecule	Effect of Recombinant this compound	Receptor Dependence	Reference
Focal Adhesion Kinase (FAK)	Activation	Neogenin- and Cdo-dependent	wikipedia.org
Extracellular Signal-regulated Kinase (ERK)	Activation	Neogenin- and Cdo-dependent	wikipedia.org

This data highlights this compound's direct influence on cellular processes fundamental to skeletal muscle development and size, underscoring its role as an extracellular cue in these biological contexts.

Advanced Methodologies and Research Paradigms for Netrin 2 Studies

Genetic Manipulation Techniques (e.g., Gene Knockout/Knockdown, Targeted Mutagenesis in Model Organisms)

Genetic manipulation techniques are fundamental for elucidating the in vivo functions of guidance molecules like netrin-2. While extensive studies have focused on the genetic manipulation of netrin-1 (B1177949) and its receptors, direct knockout or knockdown studies specifically targeting this compound itself in model organisms are less commonly detailed in the provided literature. However, the broader netrin family research utilizes these approaches to understand gene function. For instance, studies involving the netrin-G family, a distinct subfamily, have employed targeted gene knockdown using short-hairpin RNA (shRNA) in mouse cultured primary hippocampal neurons and in vivo via in utero electroporation to investigate neurodevelopmental defects associated with netrin-G2 (NTNG2) dysfunction. nih.gov Similarly, genome-wide CRISPR screens have been applied to identify genetic requirements for cell survival in high-grade serous ovarian cancer (HGSOC) spheroids, implicating general netrin signaling components like Deleted in Colorectal Cancer (DCC) and UNC5 homologs. nih.govelifesciences.orgelifesciences.org These techniques allow researchers to assess the impact of gene loss or alteration on cellular processes and developmental outcomes, providing insights into the roles of netrin family members and their receptors.

Advanced Imaging Techniques for this compound Dynamics (e.g., Time-Lapse Microscopy, Immunohistochemistry)

Advanced imaging techniques are critical for visualizing the expression, distribution, and dynamic behavior of this compound. Immunohistochemistry has been effectively used to map the presence of this compound mRNA and protein in embryonic tissues. For example, in stage 17 embryonic chick spinal cord, in situ hybridization revealed that this compound mRNA is absent from the floor plate but present in the ventral two-thirds of the spinal cord. frontiersin.org Correspondingly, a this compound-specific antibody (CN2) demonstrated a similar protein distribution, confirming its localization in these regions. frontiersin.org This contrasts with netrin-1, which is restricted to the floor plate. frontiersin.org Such detailed spatial mapping is crucial for understanding the potential sources and gradients of this compound in guiding neural development. While time-lapse microscopy is a powerful tool for observing dynamic cellular processes, its specific application to the real-time dynamics of this compound protein or its direct influence on cellular behaviors is not extensively detailed in the provided search results, which often highlight its use for broader netrin or axon guidance studies (e.g., UNC-6/Netrin in C. elegans axon guidance). elifesciences.orgsdbonline.orgelifesciences.org

Biochemical and Biophysical Approaches to this compound-Receptor Interactions (e.g., Functional ELISAs, Crystallography)

Biochemical and biophysical methods are essential for characterizing the interactions between this compound and its cognate receptors. Functional Enzyme-Linked Immunosorbent Assays (ELISAs) have been successfully employed to quantify the binding affinity of recombinant chicken this compound. Specifically, immobilized recombinant rat UNC5H2 Fc Chimera has been shown to bind recombinant chicken this compound with a linear range of 6-400 ng/mL in functional ELISA assays. rndsystems.com This demonstrates a direct and measurable interaction between this compound and an UNC5 family receptor. Furthermore, specific antibodies against chicken this compound have been developed and tested for their ability to block this binding in functional ELISAs, with 1-5 µg/mL of the antibody blocking 50% of binding and 100 µg/mL blocking over 90% of binding. rndsystems.com These assays provide quantitative data on receptor-ligand interactions. While crystallography has provided significant insights into the structural basis of netrin-1 interactions with its receptors (DCC and UNC5) and netrin-G2 interactions with NGL-2, specific crystal structures or detailed biophysical characterization of this compound in complex with its receptors are not explicitly mentioned in the provided search results. frontiersin.orgfrontiersin.orgnih.govnih.govfibercellsystems.combiorxiv.orgresearchgate.netnih.gov

Omics-Based Research Strategies (e.g., Transcriptomics, Proteomics, Metabolomics, Next-Generation Sequencing)

Omics-based strategies offer comprehensive insights into the molecular landscape influenced by this compound. "Multi-omic" studies, encompassing transcriptomic, proteomic, and metabolomic approaches, are increasingly recognized for their potential to identify key targets and mechanisms related to netrin function in processes like neuronal migration. frontiersin.org In the context of transcriptomics, RNA sequencing (RNA-seq) has revealed that the expression of this compound (NTN2), alongside netrin-1 and netrin-4, can be influenced by factors like ectopic YAP expression in certain cancer cell lines. j-organoid.org This indicates that this compound gene expression can be modulated in specific cellular contexts. Furthermore, transcriptomic analyses of HGSOC spheroids, often combined with genome-wide CRISPR screens, have shown enrichment of general netrin signaling components, suggesting their broad involvement in cellular viability and survival pathways. nih.govelifesciences.orgelifesciences.org While these studies highlight the utility of transcriptomics in netrin research, specific detailed findings regarding this compound at the proteomic or metabolomic level are not extensively outlined in the provided information.

In vitro and Ex vivo Model Systems for this compound Functional Analysis (e.g., Organoids, Explants, Cell Lines, Spheroids)

In vitro and ex vivo model systems have been instrumental in understanding the functional roles of this compound. Historically, this compound was purified from embryonic chick brain due to its ability to promote axon outgrowth from embryonic rat dorsal spinal cord explants. researchgate.netfrontiersin.org These explant cultures allowed for the initial characterization of this compound as a chemotropic factor capable of attracting commissural axons. researchgate.net Beyond these foundational studies, various cell lines and spheroid cultures are widely utilized to investigate general netrin signaling, particularly in cancer research. For instance, suspension culture systems are used to generate spheroids from HGSOC cell lines to interrogate survival mechanisms, where netrin signaling components (including netrin-1 and netrin-3) are found to be crucial. nih.govelifesciences.orgelifesciences.org While this compound is mentioned in the context of gene expression changes in certain cell lines, specific functional analyses focused solely on this compound in complex organoid models or detailed functional assays within established cell lines and spheroids are not explicitly detailed in the provided search results. Organoid technology is emerging as a valuable tool for modeling human neural circuit formation and development, and while general axon guidance molecules like netrin are discussed in this context, specific studies on this compound in organoids are not highlighted. j-organoid.orgfrontiersin.orgnetri.com

Comparative Genomics and Evolutionary Analysis of this compound Homologs

Comparative genomics and evolutionary analysis provide insights into the conservation and divergence of this compound across species. This compound is a vertebrate homolog of Caenorhabditis elegans unc-6, a protein essential for circumferential cell and axon migration. researchgate.netrndsystems.com Sequence analysis reveals significant conservation; chicken this compound shares 72% amino acid identity with chicken netrin-1, 51% identity with C. elegans UNC-6 protein, and 57% identity with human NTN2L (this compound-like). rndsystems.com this compound expression has been specifically identified in chickens and fish (e.g., zebrafish), where zebrafish this compound shows close sequence and expression profile relatedness to chick this compound. frontiersin.orgrndsystems.com This suggests a conserved role in these species. This compound is considered a distinct branch of the netrin family, identified in flies, nematodes, and vertebrates, highlighting its ancient evolutionary origins and continued presence across diverse phyla. rndsystems.com

Future Directions and Emerging Research Avenues for Netrin 2

Elucidating Novel Receptors and Binding Partners of Netrin-2

A significant gap in our understanding of this compound biology is the definitive identification of its full spectrum of receptors and binding partners. While the broader netrin family is known to interact with canonical receptors such as the Deleted in Colorectal Carcinoma (DCC) family and the Uncoordinated-5 (UNC5) family, the specific and potentially unique interactome of this compound is yet to be fully elucidated. rndsystems.com

Future research must focus on systematic screening for novel this compound receptors. Techniques such as yeast two-hybrid screens, co-immunoprecipitation coupled with mass spectrometry, and proximity-labeling approaches (e.g., BioID) in relevant cell and tissue types could uncover previously unknown binding partners. A key study in the planarian Schmidtea mediterranea demonstrated that its homolog, Smed-netrin2, is required for proper central nervous system (CNS) regeneration and that this function may be mediated by the receptor Smed-netR. nih.govbiologists.com This finding highlights the potential for evolutionarily conserved, yet specific, ligand-receptor pairings that warrant further investigation.

Moreover, exploring non-canonical binding partners, such as integrins, cell adhesion molecules, and components of the extracellular matrix, could reveal new functional contexts for this compound. nih.gov Identifying whether this compound shows different binding affinities for known netrin receptors compared to netrin-1 (B1177949) will be crucial in dissecting its specific biological effects.

Table 1: Known and Potential Receptors/Binding Partners for this compound

Receptor/Partner Class	Specific Example(s)	Evidence for this compound Interaction	Potential Future Research
DCC Family	DCC, Neogenin	Largely inferred from homology with netrin-1.	Biochemical binding assays (e.g., SPR) to determine affinity and specificity; functional studies using knockout/knockdown of receptors in this compound-expressing systems.
UNC5 Family	UNC5A-D	Inferred from netrin family function; specific interactions with this compound are unconfirmed.	Investigate this compound's role in repulsive guidance and its dependence on specific UNC5 family members.
Planarian-specific	Smed-netR	Functional genetic evidence suggests Smed-netR mediates the response to Smed-netrin2 in CNS regeneration. biologists.com	Characterize the biochemical interaction between Smed-netrin2 and Smed-netR; identify vertebrate orthologs with similar specificities.
Integrins	e.g., α6β4, α3β1	No direct evidence for this compound; other netrins are known to bind. karger.com	Screen for direct binding of this compound to various integrin subunits and investigate functional roles in cell adhesion and migration.

Decoding Context-Dependent Signaling Specificity of this compound

The downstream signaling pathways activated by this compound are largely unknown. For netrin-1, the cellular response (attraction vs. repulsion) is highly context-dependent, relying on receptor composition (e.g., DCC vs. DCC/UNC5 complexes) and the modulation of intracellular second messengers like cyclic nucleotides (cAMP, cGMP) and calcium ions (Ca2+). qiagen.com A critical future direction is to determine if this compound utilizes similar signaling logic and to identify what makes its signaling output unique.

Research should aim to dissect the intracellular signaling cascades initiated by this compound in various cell types. This involves investigating the activation of key downstream effectors such as Focal Adhesion Kinase (FAK), Src family kinases, and small Rho GTPases (Rac1, Cdc42). wikipedia.org Determining how this compound binding to a specific receptor complex translates into a specific cellular behavior is paramount. For instance, does this compound signaling also involve the regulation of the actin cytoskeleton for cell migration, and if so, are the effectors the same as those engaged by netrin-1?

Furthermore, the concept of "dependence receptors," where receptors like DCC and UNC5 can trigger apoptosis in the absence of their netrin ligand, is well-established for netrin-1. karger.com Investigating whether this compound functions as a survival factor by suppressing apoptosis through these receptors is a crucial avenue of future research, with potential implications for both developmental processes and disease states.

Investigating this compound Function in Understudied Non-Neural Systems

While netrins were first identified as axon guidance molecules, they are now known to play diverse roles in the development and homeostasis of non-neural tissues, including the vasculature, lungs, and mammary glands. biologists.com However, the expression and function of this compound in these systems are almost entirely unexplored.

Studies in zebrafish have provided initial clues, showing a unique expression pattern for netrin2. Its transcript is detected in the notochord and developing somites during early somitogenesis and later in the hindbrain and otic vesicles. nih.gov This distinct expression pattern, which does not completely overlap with other netrins, strongly suggests unique, non-redundant roles in organogenesis. nih.gov

Future research should systematically map the expression of this compound across a range of mammalian non-neural tissues during development and in adulthood. Functional studies, using knockout or conditional knockout animal models, are essential to probe its role in processes such as angiogenesis, epithelial branching morphogenesis, and immune cell trafficking. Understanding its function in these understudied systems could open up entirely new fields of netrin biology.

Advancing Understanding of this compound in Tissue Repair and Regeneration Mechanisms

A highly promising area for future this compound research is its role in tissue repair and regeneration. The most direct evidence for this comes from studies in planarians, which possess remarkable regenerative capabilities. Research has shown that Smed-netrin2 is essential for the proper regeneration of the CNS, indicating a critical role for this specific netrin in guiding the rewiring of a damaged nervous system. nih.govbiologists.com Furthermore, Smed-netrin2 is also required to maintain the structural pattern of the CNS in intact, uninjured planarians. x-mol.com

This discovery provides a strong foundation for investigating the role of this compound in vertebrate tissue repair. While netrin-1 and netrin-4 have been implicated in promoting corneal wound healing and nerve regeneration, the contribution of this compound remains unknown. mdpi.comnih.gov Future studies should examine the expression of this compound following injury in various tissues, such as skin, peripheral nerves, and the spinal cord. Investigating whether the administration of exogenous this compound can promote functional recovery after injury is a key translational goal.

Table 2: Potential Roles of this compound in Tissue Regeneration

Tissue/System	Observed/Hypothesized Role of this compound	Key Research Questions
Planarian CNS	Required for proper regeneration and maintenance of CNS architecture (Smed-netrin2). nih.govbiologists.com	What are the downstream targets of Smed-netrin2 signaling during regeneration? Is this function conserved in other regenerating species?
Vertebrate Peripheral Nerves	Unknown. Hypothesized to play a role based on planarian data and netrin-1 function.	Is this compound expression upregulated after nerve injury? Can this compound promote axon regeneration and Schwann cell migration?
Skin/Epithelia	Unknown. Other netrins are involved in epithelial cell migration and wound closure. karger.com	Does this compound influence keratinocyte migration or angiogenesis during wound healing?
Spinal Cord Injury	Unknown.	Can this compound guide regenerating axons across the glial scar or promote plasticity after injury?

Systems Biology Approaches to this compound Network Analysis

To fully comprehend the complex roles of this compound, future research must move beyond single-pathway analyses and adopt systems biology approaches. Network analysis, which maps the complex web of molecular interactions, can provide a holistic view of a protein's function within a cell or organism. nih.govresearchgate.net

Emerging research should focus on building the this compound interactome by integrating data from high-throughput proteomics, transcriptomics, and genomics. For example, analyzing the transcriptomes of cells responding to this compound stimulation could identify entire gene regulatory networks that are activated or repressed. researchgate.net Similarly, proteomic analysis of this compound signaling complexes could reveal how different scaffolds and enzymes are assembled in a time-dependent manner.

These network models can be used to generate new, testable hypotheses about this compound function. They can help predict how perturbations in the this compound pathway might affect other cellular processes and identify key nodes in the network that could be targeted for therapeutic intervention. semanticscholar.org Integrating data from different species, such as zebrafish, chicken, and planarians, could also reveal the conserved core of the this compound network and species-specific adaptations.

Potential for Developing Research Tools Targeting this compound Pathways

Progress in understanding this compound is critically dependent on the development of specific and reliable research tools. Currently, the availability of high-quality reagents that can distinguish this compound from other netrins is limited, which hampers research progress.

A key priority is the generation of highly specific monoclonal antibodies for this compound that can be used for a variety of applications, including Western blotting, immunohistochemistry, and functional blocking experiments. rndsystems.com The development of recombinant this compound protein from different species is also essential for conducting in vitro functional assays.

Furthermore, creating advanced genetic tools will be transformative. This includes the generation of this compound reporter mouse lines (e.g., using fluorescent proteins like GFP) to precisely track its expression in vivo, as well as conditional knockout and knock-in lines to study its function with temporal and spatial control. The development of small molecule agonists or antagonists that specifically target this compound or its unique receptor complexes would be invaluable for both basic research and as potential starting points for therapeutic development.

Q & A

Basic Research Questions

Q. What are the structural determinants of netrin-2 that influence its ligand-receptor interactions, and how do these domains affect functional outcomes in neuronal guidance?

• Methodological Answer : this compound contains three conserved domains: an N-terminal laminin-like (LN) domain, three epidermal growth factor (EGF) repeats, and a C-terminal netrin-like (NTR) domain . To investigate functional roles:

• Use domain-deletion mutants in in vitro axon guidance assays (e.g., collagen gel assays with embryonic spinal cord explants) to isolate domain-specific effects .
• Employ surface plasmon resonance (SPR) to quantify binding affinities between this compound domains and receptors like DCC/Unc5.
  • Key Finding : The LN domain mediates chemoattractive signaling, while the NTR domain is critical for receptor clustering .

Q. Which experimental models are most suitable for studying this compound’s role in vivo, given species-specific expression patterns?

• Methodological Answer :

• Chicken embryos : Ideal for studying commissural neuron guidance due to high this compound expression in the ventral neural tube .
• Rodent models : Limited utility since this compound homologs are absent in mice/rats; use transgenic systems expressing chicken/netrin-2 under tissue-specific promoters .
  • Considerations : Validate cross-species receptor compatibility (e.g., DCC orthologs) via co-immunoprecipitation (Co-IP) .

Advanced Research Questions

Q. How does this compound mediate conflicting cellular responses (e.g., attraction vs. repulsion) in different developmental contexts?

• Methodological Answer :

• Hypothesis : Context-dependent outcomes arise from receptor complexes (e.g., DCC vs. DCC/Unc5 heterodimers) or crosstalk with other guidance cues (e.g., semaphorins).
• Approach :
• Use Förster resonance energy transfer (FRET) to visualize receptor clustering dynamics in live cells .
• Combine RNAi knockdown (e.g., Unc5 silencing) with single-cell migration tracking in 3D matrices .
  • Data Contradiction : this compound promotes myoblast fusion via ERK1/2 activation but inhibits axon growth in cerebellar neurons. Resolution requires tissue-specific phosphoproteomic profiling .

Q. What experimental strategies can resolve contradictions in this compound antibody specificity across studies?

• Methodological Answer :

• Issue : Commercial antibodies (e.g., ab185200) may cross-react with netrin-3 due to sequence homology .
• Validation Steps :

Use CRISPR/Cas9 knockout controls (e.g., sc-410911 KO plasmids) to confirm antibody specificity .

Perform parallel Western blotting with recombinant this compound/netrin-3 proteins .

• Alternative : Develop custom monoclonal antibodies targeting non-conserved epitopes (e.g., this compound’s EGF2 loop) .

Methodological Challenges & Solutions

Q. How to design robust assays for studying this compound’s role in non-neuronal systems (e.g., myogenesis or cancer)?

• Best Practices :

• Muscle Differentiation : Use C2C12 myoblasts treated with this compound-enriched conditioned media; monitor ERK1/2 phosphorylation (p-S575 Stim1) and myotube formation via immunofluorescence .
• Cancer Migration : Employ Boyden chamber assays with this compound gradients (0–100 ng/mL) and inhibitors of downstream effectors (e.g., U0126 for ERK1/2) .

Q. What statistical frameworks are appropriate for analyzing this compound’s dose-dependent effects in gradient assays?

• Recommendations :

• Fit dose-response data to sigmoidal curves (e.g., Hill equation) to compute EC₅₀ values.
• Use ANOVA with post-hoc Tukey tests for multi-group comparisons (e.g., this compound vs. netrin-1 in axon guidance) .